Cas no 1417790-64-7 ((3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol)

• Product Name: (3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol
• CAS No: 1417790-64-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 2091748
• PubChem ID: 71301760
• Update Time: 2025-10-22

(3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol
• (S)-1-(1-Pyridin-2-yl-ethyl)-pyrrolidin-3-ol
• (3S)-1-(1-pyridin-2-ylethyl)pyrrolidin-3-ol
• DB-223766
• 1417790-64-7

• Inchi： 1S/C11H16N2O/c1-9(11-4-2-3-6-12-11)13-7-5-10(14)8-13/h2-4,6,9-10,14H,5,7-8H2,1H3/t9?,10-/m0/s1
• InChI Key： NWAXJZRBUAJSCV-AXDSSHIGSA-N
• SMILES： O[C@H]1CCN(C(C2C=CC=CN=2)C)C1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.4Ų

Additional information on (3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol

Compound (3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol (CAS No. 1417790-64-7)

The compound (3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol (CAS No. 1417790-64-7) is a significant molecule in the field of organic chemistry, particularly in the study of pyrrolidine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyrrolidine ring, a pyridine moiety, and a hydroxyl group, which collectively contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and material science. The (3S)-configuration of this compound plays a crucial role in its stereochemical properties, making it a valuable subject for research in asymmetric synthesis. The presence of the pyridin-2-yl group introduces electronic effects that enhance the molecule's reactivity and selectivity in various chemical reactions.

The synthesis of (3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed methods such as asymmetric catalysis and enantioselective reactions to achieve high yields of this compound with excellent enantiomeric excess. These advancements have not only improved the synthesis process but also opened new avenues for exploring its applications.

In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to interact with specific biological targets makes it a potential candidate for drug development. Recent studies have explored its role as a ligand in metalloenzyme inhibition and as a building block for complex molecular architectures. Additionally, the compound's unique electronic properties make it a candidate for use in advanced materials, such as organic semiconductors and sensors.

The study of (3S)-1-(1-(Pyridin-2-yl)ethyl)pyrrolidin-3-ol has also contributed to our understanding of stereochemical control in organic reactions. Its chiral center at position 3 allows for the exploration of enantioselective processes, which are critical in modern drug discovery and chemical manufacturing. Researchers have utilized this compound to investigate the influence of steric and electronic factors on reaction outcomes, providing valuable insights into the design of more efficient synthetic pathways.

Furthermore, the compound's stability under various conditions has been extensively studied, making it suitable for use in diverse chemical environments. Its resistance to oxidation and thermal degradation enhances its utility in both laboratory settings and industrial applications. Recent research has also focused on its potential as a chiral catalyst in asymmetric catalysis, where its ability to induce asymmetry in reactions has been demonstrated with remarkable success.

In conclusion, (3S)-1-(1-(Pyridin-2-y l)ethyl)pyrrolidin - 3 - ol (CAS No. 1417790 - 64 - 7 ) is a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new aspects of this compound's behavior, its significance in both academic research and industrial applications is expected to grow further.